![molecular formula C15H18N2O4S B2904180 N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide CAS No. 1211366-56-1](/img/structure/B2904180.png)
N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide
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Overview
Description
N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide, also known as BMS-986177, is a novel small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications in various diseases.
Mechanism of Action
N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide works by inhibiting the activity of a protein called bromodomain-containing protein 4 (BRD4). BRD4 is involved in the regulation of gene expression, and its overexpression has been linked to the development and progression of various diseases. By inhibiting BRD4, this compound can potentially modulate the expression of genes involved in disease pathogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. In cancer cells, this compound inhibits cell proliferation and induces cell death. In animal models of inflammation, this compound reduces the production of pro-inflammatory cytokines and improves disease symptoms.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide is its high potency and selectivity for BRD4, which allows for precise modulation of gene expression. However, one limitation of this compound is its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research and development of N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide. One potential application is in the treatment of cancer, where this compound could be used as a targeted therapy to inhibit the growth of cancer cells. Another potential application is in the treatment of inflammatory diseases, where this compound could be used to modulate the immune response and reduce inflammation. Additionally, further studies are needed to optimize the pharmacokinetics and bioavailability of this compound for clinical use.
Synthesis Methods
N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide was first synthesized by scientists at Bristol-Myers Squibb using a combination of chemical reactions, including a nucleophilic substitution and a Suzuki coupling reaction. The final product was obtained through a crystallization process, resulting in a white solid with a purity of over 99%.
Scientific Research Applications
N-(1-cyanocyclopentyl)-2-(4-methanesulfonylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.
properties
IUPAC Name |
N-(1-cyanocyclopentyl)-2-(4-methylsulfonylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4S/c1-22(19,20)13-6-4-12(5-7-13)21-10-14(18)17-15(11-16)8-2-3-9-15/h4-7H,2-3,8-10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLXDGHQPILEERY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)OCC(=O)NC2(CCCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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